3-(4-Fluorobenzyl)-3'-phenyl-5,5'-bi-1,2,4-oxadiazole

• IUPAC Name: 3-[(4-fluorophenyl)methyl]-5-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H11FN4O2/c18-13-8-6-11(7-9-13)10-14-19-16(23-21-14)17-20-15(22-24-17)12-4-2-1-3-5-12/h1-9H,10H2
• InChI Key: DNIBUWZDPZVLEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)C3=NC(=NO3)CC4=CC=C(C=C4)F
• Molecular Formula: C17H11FN4O2
• Molecular Weight: 322.29 g/mol

Description

The compound “3-(4-Fluorobenzyl)-3’-phenyl-5,5’-bi-1,2,4-oxadiazole” is a complex organic molecule. It contains a fluorobenzyl group, a phenyl group, and a bi-1,2,4-oxadiazole group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the oxadiazole ring and the attachment of the fluorobenzyl and phenyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups around the oxadiazole ring. Fluorine-19 NMR could be used to evaluate the structure of the fluorobenzyl group.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific arrangement of its functional groups. For example, the fluorobenzyl group could potentially undergo reactions involving the fluorine atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorobenzyl group could affect its polarity and lipophilicity.

Scientific Research Applications

Anti-Epileptic Properties

• . It effectively improved PTZ-induced epileptic behaviors in zebrafish by modulating neurotransmitters and neurosteroids. Specifically, it upregulated serotonin, estradiol, dihydrotestosterone, progesterone, 5α-dihydroprogesterone, and allopregnanolone levels, while downregulating normetanephrine, gamma-aminobutyric acid (GABA), and cortisol levels in brain tissue. Additionally, FBPOD exhibited protective effects against oxidative stress and zebrafish mortality.

Indole Derivatives and Plant Hormones

• FBPOD contains an indole moiety. Indole derivatives, such as indole-3-acetic acid (IAA), play essential roles as plant hormones. .

Radiochemical Applications

• FBPOD’s fluorine substitution makes it interesting for radiochemistry. . Such radiolabeled compounds are valuable for positron emission tomography (PET) imaging and drug development.

Mechanism of Action

Without specific context, it’s difficult to determine the mechanism of action for this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological molecules.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound could include further investigation of its synthesis, properties, and potential applications.